Cas no 4103-88-2 (4-isocyanatocyclohex-1-ene)

• Product Name: 4-isocyanatocyclohex-1-ene
• CAS No: 4103-88-2
• MF: C₇H₉NO
• MW: 123.152461767197
• MDL: MFCD00050490
• CID: 1512885
• PubChem ID: 18522636
• Update Time: 2025-05-20

4-isocyanatocyclohex-1-ene Chemical and Physical Properties

Names and Identifiers

• Cyclohexene, 4-isocyanato-
• 1-CYCLOHEXENYL ISOCYANATE
• 3-cyclohexene-1-isocyanate
• cyclohex-3-en-isocyanate
• 4-isocyanatocyclohex-1-ene

• MDL： MFCD00050490
• Inchi： 1S/C7H9NO/c9-6-8-7-4-2-1-3-5-7/h1-2,7H,3-5H2
• InChI Key： YHTXKUQEAUWAPA-UHFFFAOYSA-N
• SMILES： O=C=NC1CC=CCC1

Computed Properties

• Exact Mass: 123.06800

Experimental Properties

• PSA: 29.43000
• LogP: 1.43090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates

Additional information on 4-isocyanatocyclohex-1-ene

4-Isocyanatocyclohex-1-ene: A Comprehensive Overview

4-isocyanatocyclohex-1-ene (CAS No. 4103-88-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound, also referred to as cis-cyclohexene isocyanate, is a derivative of cyclohexene with an isocyanate functional group attached at the 4-position. Its unique structure and reactivity make it a valuable component in various industrial applications, particularly in the synthesis of advanced polymers and materials.

The molecular structure of 4-isocyanatocyclohex-1-ene consists of a cyclohexene ring with an isocyanate group (-N=C=O) at the 4-position. This arrangement imparts the compound with distinct chemical properties, including high reactivity and the ability to undergo various polymerization reactions. Recent studies have highlighted its potential as a building block for synthesizing high-performance polymers, such as polyurethanes and epoxy resins, which are widely used in automotive, aerospace, and electronic industries.

One of the most notable advancements in the application of 4-isocyanatocyclohex-1-ene is its role in the development of bio-based materials. Researchers have explored its compatibility with renewable resources, such as plant oils and biodegradable monomers, to create sustainable polymers. These materials not only offer enhanced mechanical properties but also contribute to reducing environmental impact by minimizing reliance on fossil fuel-derived feedstocks.

Moreover, 4-isocyanatocyclohex-1-ene has been investigated for its potential in drug delivery systems. Its ability to form cross-linked networks through polymerization makes it an ideal candidate for creating biocompatible scaffolds. Recent studies have demonstrated its effectiveness in encapsulating and controlled-release of therapeutic agents, paving the way for innovative medical applications.

In terms of synthesis, 4-isocyanatocyclohex-1-ene can be prepared through various methods, including the reaction of cyclohexene with phosgene or other isocyanating agents. The choice of synthesis method depends on factors such as scalability, cost-effectiveness, and desired purity levels. Advances in catalytic systems have further enhanced the efficiency of these reactions, enabling large-scale production while maintaining high product quality.

The physical and chemical properties of 4-isocyanatocyclohex-1-ene are critical to its functionality in different applications. For instance, its low viscosity and high reactivity make it suitable for use in reactive resin systems. Additionally, its thermal stability allows it to withstand processing conditions commonly encountered in industrial manufacturing.

Recent research has also focused on optimizing the storage and handling conditions of 4-isocyanatocyclohex-1-ene to prevent degradation and ensure long-term stability. Studies have shown that proper packaging and controlled storage environments can significantly extend the shelf life of this compound without compromising its performance characteristics.

In conclusion, 4-isocyanatocyclohex-1-ene (CAS No. 4103-88-2) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties, combined with ongoing advancements in synthesis and application techniques, continue to expand its potential as a key component in modern material science.